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Compound of Interest

Compound Name: 1-Chloro-3-fluorobenzene

Cat. No.: B165101 Get Quote

This guide provides immediate, essential safety and logistical information for handling 1-
Chloro-3-fluorobenzene (CAS No: 625-98-9). It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory operations and proper disposal.

Chemical Properties and Safety Data
1-Chloro-3-fluorobenzene is a highly flammable liquid and vapor that can cause skin, eye,

and respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate safety

measures in a well-ventilated area.[4][5]
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Property Value

Molecular Formula C₆H₄ClF

Molecular Weight 130.55 g/mol [1]

Appearance Colorless to light-yellow liquid[6][7]

Boiling Point 126-138 °C[1][6]

Melting Point -46 °C to -48 °C[6]

Density 1.219 - 1.258 g/mL at 25 °C[1][6]

Flash Point 18 °C - 20 °C (closed cup)[1][8][9]

Vapor Pressure 1.5 - 13.5 mmHg at 25 °C[6][8]

Solubility in Water Insoluble[6]

Operational Plan for Safe Handling
1. Engineering Controls:

Always handle 1-Chloro-3-fluorobenzene in a well-ventilated area, preferably within a

chemical fume hood.[2][4][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][10]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][10]

All metal parts of the equipment must be grounded to prevent static electricity discharge.[2]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face

protection regulations (29 CFR 1910.133) or European Standard EN166.[2][5][10] A face

shield is required when handling larger quantities or when there is a splash hazard.[8][11]

[12]
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Skin Protection: Wear chemically impermeable gloves.[4] Appropriate protective clothing

should also be worn to prevent skin exposure.[5] A flame-resistant lab coat is recommended.

[12]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH or European Standard EN 149 approved respirator with an appropriate filter cartridge

(e.g., type ABEK).[5][8][11] A full-face respirator may be necessary in certain situations.[8]

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4][5]

Do not breathe vapors or mist.[2][5]

Keep the container tightly closed when not in use.[2][5][13]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][5][9] Use only

non-sparking tools.[2][4]

Wash hands thoroughly after handling.[2][5]

4. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[5][6][10]

Keep containers tightly sealed.[2][6][10]

Store away from incompatible substances such as strong oxidizing agents, strong acids, and

bases.[2][6][10]

Protect from direct sunlight.[10]

Emergency First Aid Protocols
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration. Seek immediate medical attention.[4][5]

[10] Do not use mouth-to-mouth resuscitation if the chemical was inhaled.[4]
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation occurs.[2]

[4][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2][4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the victim is conscious

and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[4][5]

Disposal Plan
1. Waste Characterization and Segregation:

Waste containing 1-Chloro-3-fluorobenzene must be treated as hazardous waste.

Do not mix it with other waste streams unless compatibility is confirmed.[14]

Keep in suitable, closed, and properly labeled containers for disposal.[2][10][14]

2. Spill Cleanup:

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[4]

Remove all sources of ignition.[2][5]

Absorb the spill with an inert, non-combustible material such as dry sand, earth, or silica gel.

[2][5][10]

Use spark-proof tools to collect the absorbed material and place it into a chemical waste

container for disposal.[2][5][10]

Do not allow the spill to enter drains or water systems.[2][9]

3. Disposal Procedure:
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Dispose of the chemical waste through an approved and licensed waste disposal contractor.

[2][10]

Follow all local, regional, and national hazardous waste regulations to ensure complete and

accurate classification and disposal.[9][10]

Ensure empty containers are "RCRA empty" by removing all possible material. Deface the

original label and dispose of the container according to your institution's policies, which may

include regular trash or recycling after proper cleaning.[14]
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Workflow for Handling 1-Chloro-3-fluorobenzene

Start: Prepare for Handling

Assess Risks & Review SDS

Don Personal Protective Equipment (PPE)
- Safety Goggles/Face Shield
- Chemical Resistant Gloves
- Flame-Resistant Lab Coat

- Respirator (if needed)

Handle in Fume Hood
- Use non-sparking tools

- Keep away from ignition sources

Store Properly
- Cool, dry, well-ventilated area

- Tightly sealed container
Spill or Exposure Occurs

Potential Incident

End of Operation

Dispose of Waste
- Use approved contractor

- Follow all regulations

Dispose of unused chemical

Provide First Aid
- Inhalation: Fresh air

- Skin: Wash with soap/water
- Eyes: Flush with water

- Ingestion: Do NOT induce vomiting

Exposure

Spill Cleanup Procedure
- Evacuate & Ventilate

- Remove ignition sources
- Absorb with inert material
- Collect in waste container

Spill

Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: Workflow for the safe handling and emergency response for 1-Chloro-3-
fluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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